Cas no 688064-14-4 (2-Amino-5-methylthiazole-4-carboxylic acid)
688064-14-4 structure
Product Name:2-Amino-5-methylthiazole-4-carboxylic acid
CAS No:688064-14-4
MF:C5H6N2O2S
MW:158.178339481354
MDL:MFCD09991769
CID:826578
PubChem ID:1512698
Update Time:2025-04-19
2-Amino-5-methylthiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-methylthiazole-4-carboxylic acid
- 2-Amino-5-methyl-1,3-thiazole-4-carboxylic acid
- 4-Thiazolecarboxylicacid,2-amino-5-methyl-(9CI)
- BBL031666
- STL303703
- SBB053127
- 2-Amino-5-methylthiazol-4-carbonsaure
- EN002480
- AB0026252
- W7876
- 2-amino-5-methyl-thiazole-4-carboxylic acid
- ST24032379
- 4-thiazolecarboxylic
- A866972
- AKOS006314763
- EN300-111239
- CS-W021570
- SCHEMBL3060689
- 688064-14-4
- FT-0730045
- TS-00099
- DTXSID10363774
- MFCD09991769
- CHEMBL1822874
- 4-thiazolecarboxylic acid, 2-amino-5-methyl-
- DB-010934
- A11196
- ALBB-017835
-
- MDL: MFCD09991769
- Inchi: 1S/C5H6N2O2S/c1-2-3(4(8)9)7-5(6)10-2/h1H3,(H2,6,7)(H,8,9)
- InChI Key: BAANOAVDEBKXEY-UHFFFAOYSA-N
- SMILES: S1C(N)=NC(C(=O)O)=C1C
Computed Properties
- Exact Mass: 158.01500
- Monoisotopic Mass: 158.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104
- XLogP3: 0.9
Experimental Properties
- Density: 1.532
- Boiling Point: 400.609°C at 760 mmHg
- Flash Point: 196.082°C
- Refractive Index: 1.674
- PSA: 104.45000
- LogP: 1.31310
2-Amino-5-methylthiazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 066167-1g |
2-Amino-5-methyl-1,3-thiazole-4-carboxylic acid |
688064-14-4 | 97% | 1g |
£93.00 | 2022-03-01 | |
| Alichem | A059003215-5g |
2-Amino-5-methylthiazole-4-carboxylic acid |
688064-14-4 | 95% | 5g |
$665.99 | 2023-09-01 | |
| Alichem | A059003215-10g |
2-Amino-5-methylthiazole-4-carboxylic acid |
688064-14-4 | 95% | 10g |
$924.56 | 2023-09-01 | |
| Alichem | A059003215-25g |
2-Amino-5-methylthiazole-4-carboxylic acid |
688064-14-4 | 95% | 25g |
$1767.02 | 2023-09-01 | |
| Chemenu | CM190071-5g |
2-Amino-5-methyl-1,3-thiazole-4-carboxylic acid |
688064-14-4 | 95% | 5g |
$281 | 2021-08-05 | |
| Chemenu | CM190071-10g |
2-Amino-5-methyl-1,3-thiazole-4-carboxylic acid |
688064-14-4 | 95% | 10g |
$486 | 2021-08-05 | |
| ChemScence | CS-W021570-250mg |
2-Amino-5-methylthiazole-4-carboxylic acid |
688064-14-4 | 250mg |
$69.0 | 2022-04-26 | ||
| ChemScence | CS-W021570-1g |
2-Amino-5-methylthiazole-4-carboxylic acid |
688064-14-4 | 1g |
$137.0 | 2022-04-26 | ||
| ChemScence | CS-W021570-5g |
2-Amino-5-methylthiazole-4-carboxylic acid |
688064-14-4 | 5g |
$411.0 | 2022-04-26 | ||
| Chemenu | CM190071-1g |
2-Amino-5-methyl-1,3-thiazole-4-carboxylic acid |
688064-14-4 | 95%+ | 1g |
$68 | 2023-01-07 |
2-Amino-5-methylthiazole-4-carboxylic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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